4-(1-Amino-2-methylpropyl)-2-chlorophenol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-(1-amino-2-methylpropyl)-2-chlorophenol
• InChI: InChI=1S/C10H14ClNO/c1-6(2)10(12)7-3-4-9(13)8(11)5-7/h3-6,10,13H,12H2,1-2H3
• InChI Key: HXAKIUJGSPZQKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC(=C(C=C1)O)Cl)N

Description

4-(1-Amino-2-methylpropyl)-2-chlorophenol, also known by its systematic name benzoic acid, 4-[(1R)-1-amino-2-methylpropyl]-, methyl ester , has the chemical formula C₁₀H₁₄ClNO . It is a compound with interesting properties and applications .

Preparation Methods

Synthetic Routes::

• One synthetic route involves the reaction of 4-chlorophenol with (1R)-1-amino-2-methylpropan-1-ol (also known as tert-butylamine ). The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired compound.
• Another method employs the reaction of 4-chlorophenol with **(1R)-1-amino-2-methylpropan-